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Compound of Interest

Compound Name: JND3229

Cat. No.: B15612895

Disclaimer: No specific Safety Data Sheet (SDS) for JND3229 was found in publicly available
resources. The following procedures are based on general best practices for the disposal of
small molecule kinase inhibitors, which are often categorized as hazardous chemical waste.
Researchers, scientists, and drug development professionals must always consult their
institution's Environmental Health and Safety (EHS) department and the specific SDS for the
compound being used before handling or disposal. This guide provides essential safety and
logistical information but should not supersede local regulations and protocols.

JND3229 is a reversible EGFRC797S inhibitor used in cancer research, particularly in the
study of non-small cell lung carcinoma.[1] Proper handling and disposal are crucial for
laboratory safety and environmental protection.

Chemical and Physical Properties of JND3229
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Property Value Source
CAS Number 2260886-64-2 [11[2]
Molecular Formula C33H41CIN8O2 [2]
Molecular Weight 617.20 g/mol [2]
Exact Mass 616.3041 [2]
Purity >98% [2]
Appearance Solid powder [2]
Solubility Soluble in DMSO [2]
Storage (Short Term) 0 - 4 °C for days to weeks [2]
Storage (Long Term) -20 °C for months to years [2]

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to wear appropriate Personal
Protective Equipment (PPE). All handling of IND3229 and its associated waste should be
conducted within a certified chemical fume hood to prevent the inhalation of dust or aerosols.[3]

Required PPE:
e Double nitrile gloves
o Safety goggles or a face shield

e Laboratory coat

Step-by-Step Disposal Procedures for IND3229

The proper disposal of IND3229 involves segregation, decontamination (where applicable),
containment, and labeling.

Step 1: Waste Segregation
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Waste must be segregated at the point of generation. It is critical to not mix chemical waste
with regular trash or biohazardous waste unless explicitly directed by your institution's EHS
department.[3]

e Solid Waste:

o Contaminated Materials: Any items that have come into direct contact with IND3229, such
as pipette tips, tubes, vials, gloves, and bench paper, are to be treated as contaminated
solid chemical waste.[3]

o Unused Compound: Excess or expired solid JIND3229 powder must be disposed of as
hazardous chemical waste and should never be washed down the drain.[3]

e Liquid Waste:

o Contaminated Solutions: All solutions containing JND3229, including those from cell
culture media, assay buffers, or stock solutions (e.g., in DMSO), must be collected as
liquid chemical waste.[3] Be mindful of solvent compatibility; halogenated and non-
halogenated solvent waste streams should generally be collected in separate, compatible
containers.[3]

Step 2: Waste Containment and Labeling

e Place all solid and liquid chemical waste into appropriate, leak-proof containers provided by
your institution's EHS department.

e Ensure containers are clearly labeled with "Hazardous Waste" and the specific chemical
name (JND3229). The label should also include the accumulation start date and the
responsible researcher's name and contact information.

Step 3: Temporary Storage

o Store sealed waste containers in a designated, well-ventilated satellite accumulation area
within the laboratory.

e This area should have secondary containment to mitigate any potential leaks.[3]
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Step 4: Disposal Request

» Once a waste container is full or the experiment is complete, arrange for disposal through
your institution's EHS department.

» Follow their specific procedures for requesting a waste pickup.[3]

Disposal Workflow Diagram
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Caption: Workflow for the safe segregation, containment, and disposal of JND3229 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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